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Cat. No.: B8781944

Get Quote

An In-depth Examination of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde and its Isomers for

Researchers and Drug Development Professionals

The specific aromatic aldehyde, 3-Bromo-2-hydroxy-4-methoxybenzaldehyde, is a

compound with limited specific documentation in prominent chemical and biological literature.

However, its structural isomers are well-characterized and serve as important intermediates in

organic synthesis and as subjects of biological investigation. This technical guide provides a

comprehensive overview of the structural and experimental data for two closely related and

frequently studied isomers: 2-Bromo-3-hydroxy-4-methoxybenzaldehyde (also known as 2-

Bromoisovanillin) and 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (also known as 5-

Bromovanillin). This information is curated to be a valuable resource for researchers, scientists,

and professionals in the field of drug development.
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Section 1: Core Structural and Physicochemical
Data
The fundamental properties of these compounds are crucial for their application in

experimental settings. The following tables summarize the key quantitative data for 2-Bromo-3-

hydroxy-4-methoxybenzaldehyde and 3-Bromo-4-hydroxy-5-methoxybenzaldehyde.

Table 1.1: Properties of 2-Bromo-3-hydroxy-4-
methoxybenzaldehyde

Property Value Reference(s)

CAS Number 2973-58-2 [1][2][3]

Molecular Formula C₈H₇BrO₃ [2][3]

Molecular Weight 231.04 g/mol [1][2]

IUPAC Name
2-bromo-3-hydroxy-4-

methoxybenzaldehyde
[2]

Synonyms
2-Bromoisovanillin, 2-Bromo-3-

formyl-6-methoxyphenol
[2][4]

Appearance
White to light yellow or off-

white solid
[2][5]

Melting Point 202-207 °C [1][2][6]

Boiling Point
~289.5 °C at 760 mmHg

(Predicted)
[2][7]

Density ~1.653 g/cm³ (Predicted) [2][7]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate
[7]

SMILES
COC1=C(C(=C(C=C1)C=O)Br)

O
[1][2]

InChI Key
QPDFBPIHEDAUKK-

UHFFFAOYSA-N
[1]
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Table 1.2: Properties of 3-Bromo-4-hydroxy-5-
methoxybenzaldehyde

Property Value Reference(s)

CAS Number 2973-76-4 [8][9][10]

Molecular Formula C₈H₇BrO₃ [8][10]

Molecular Weight 231.04 g/mol [8]

IUPAC Name
3-bromo-4-hydroxy-5-

methoxybenzaldehyde
[10]

Synonyms
5-Bromovanillin, 2-Bromo-4-

formyl-6-methoxyphenol
[9][11][12]

Appearance

Slightly brown powder, Light

beige to off-white crystalline

solid

[8][11]

Melting Point 166-167 °C [8]

Boiling Point 314 °C [8]

Solubility

Slightly soluble in water;

Soluble in ethanol, methanol,

acetone, and ether

[11]

SMILES
COC1=C(O)C(Br)=CC(C=O)=

C1
[10]

InChI Key
KLSHZDPXXKAHIJ-

UHFFFAOYSA-N
[10]

Section 2: Synthesis and Experimental Protocols
The synthesis of these brominated aldehydes typically involves the electrophilic aromatic

substitution of a vanillin or isovanillin precursor. Below are detailed experimental protocols

derived from literature for the synthesis and for relevant biological assays.
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Synthesis of 2-Bromo-3-hydroxy-4-
methoxybenzaldehyde (2-Bromoisovanillin)
This synthesis proceeds via the bromination of 3-hydroxy-4-methoxybenzaldehyde (isovanillin).

Protocol:

Dissolution: Dissolve 3-hydroxy-4-methoxybenzaldehyde (10.0 g, 65.7 mmol) in

dichloromethane (150 mL).[5]

Bromination: Add N-bromosuccinimide (NBS) (11.7 g, 65.7 mmol) to the solution at room

temperature.[5]

Reaction: Stir the reaction mixture for 30 minutes at room temperature.[5]

Work-up and Isolation: Upon completion of the reaction, the target product, 2-bromo-3-

hydroxy-4-methoxybenzaldehyde, is obtained by conventional post-treatment, yielding

approximately 14.1 g (93% yield).[5]

Another reported method involves suspending isovanillin (0.5 mol) in chloroform and slowly

adding bromine (0.5 mol) in chloroform at 0°C. The addition of water facilitates the precipitation

of the product.[13]
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Synthesis Workflow for 2-Bromoisovanillin
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Caption: Synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde.

Synthesis of 3-Bromo-4-hydroxy-5-
methoxybenzaldehyde (5-Bromovanillin)
The synthesis of 5-Bromovanillin is achieved through the bromination of vanillin.

Protocol:

Dissolution: Dissolve vanillin (70.03 g, 460.26 mmol) in methanol (500 ml) and cool the

solution to 0-5 °C with stirring.[14]

Bromination: Add bromine (80.94 g, 506.35 mmol) to the solution over a period of 30

minutes, maintaining the temperature between 0-5 °C.[14]
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Reaction: After the addition is complete, continue stirring the mixture at room temperature for

an additional 30 minutes.[14]

Precipitation: Pour the reaction mixture into 1500 ml of ice-cold water.[14]

Isolation and Purification: Collect the resulting solid by filtration, wash it with water, and dry it

under vacuum to obtain 5-bromovanillin as pale yellow crystals (Yield: 99%).[14]

Synthesis Workflow for 5-Bromovanillin
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Caption: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzaldehyde.

Biological Assay Protocol: MTT Assay for Cell Viability
The MTT assay is a colorimetric method used to assess cell viability. It measures the reduction

of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[15]
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Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for

24 hours.[16]

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

brominated vanillin derivatives) and incubate for a specified period (e.g., 72 hours).[16]

MTT Addition: Remove the treatment medium and add 28 µL of a 2 mg/mL MTT solution to

each well.[16]

Incubation: Incubate the plate for 1.5 to 4 hours at 37 °C.[15][16]

Solubilization: Remove the MTT solution and add 130 µL of a solubilizing agent (e.g.,

DMSO) to dissolve the formazan crystals.[16]

Measurement: Shake the plate for 15 minutes and measure the absorbance at a wavelength

between 550 and 600 nm using a microplate reader.[15][16]

Biological Assay Protocol: Western Blot for Nrf2
Activation
Western blotting can be used to detect the activation and nuclear translocation of transcription

factors like Nrf2, which is involved in the cellular stress response.

Protocol:

Cell Lysis: After treating cells with the compound of interest, lyse the cells to extract total

protein or perform cellular fractionation to separate nuclear and cytoplasmic extracts.[17][18]

Protein Quantification: Determine the protein concentration of the lysates using a standard

method (e.g., BCA assay).

Electrophoresis: Load equal amounts of protein (e.g., 10 µg) onto an SDS-polyacrylamide

gel and separate the proteins by size via electrophoresis.[19]
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Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF

membrane.[19]

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in

TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for

Nrf2 (e.g., rabbit polyclonal anti-Nrf2, 1:1000 dilution) overnight at 4 °C.[17] A loading control

antibody (e.g., anti-Lamin B for nuclear extracts or anti-HSP90 for whole-cell lysates) should

also be used.[17][20]

Washing: Wash the membrane several times with a wash buffer (e.g., TBST) to remove

unbound primary antibody.

Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase

(HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP, 1:2000 dilution) for 1-

2 hours at room temperature.[17]

Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate and

detect the signal using an imaging system.[17]

Section 3: Biological Activity and Signaling
Pathways
Vanillin and its derivatives have been reported to possess a wide range of biological activities,

including antioxidant, anticancer, and anti-inflammatory effects.[21][22] Specifically, brominated

phenols, a class to which these compounds belong, have shown potential in modulating

cellular stress response pathways.

Antioxidant and Cytoprotective Effects
Some bromophenol derivatives have demonstrated the ability to protect cells from oxidative

damage.[2] This is often linked to their capacity to modulate endogenous antioxidant systems.

One of the key pathways involved is the Nrf2/HO-1 signaling cascade.

Nrf2/HO-1 Signaling Pathway:
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Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor,

Keap1, which facilitates its degradation.[23] Upon exposure to oxidative or electrophilic stress

(which can be induced by compounds like bromophenols), Keap1 releases Nrf2. This allows

Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in

the promoter regions of various antioxidant genes, including Heme Oxygenase-1 (HO-1). The

upregulation of HO-1 and other cytoprotective enzymes helps to mitigate oxidative stress and

protect the cell.
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General Nrf2/HO-1 Activation by Bromophenols
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Caption: Oxidative stress-induced activation of the Nrf2 pathway.
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Anticancer Activity
Certain brominated vanillin derivatives have been investigated for their potential as anticancer

agents. For instance, 6-bromo-5-hydroxy-4-methoxybenzaldehyde has been shown to induce

apoptosis and G2/M arrest in leukemia cells and exhibit anti-proliferation effects on esophageal

squamous cell carcinoma cells.[24][25] These effects are often associated with the modulation

of key cell cycle proteins and signaling pathways, such as the inactivation of Akt.[24]

This guide provides a foundational repository of information on key brominated

hydroxymethoxybenzaldehydes. The detailed structural data, synthesis protocols, and insights

into biological activities are intended to facilitate further research and development in medicinal

chemistry and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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